
4-Iodotoluene chemical structure and IUPAC
name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Iodotoluene

Cat. No.: B166478 Get Quote

An In-depth Technical Guide to 4-Iodotoluene

This guide provides a comprehensive overview of 4-Iodotoluene, a key aromatic organic

compound. It is intended for researchers, scientists, and professionals in drug development

and chemical synthesis. The document details its chemical structure, nomenclature,

physicochemical properties, and detailed experimental protocols for its synthesis.

Chemical Structure and IUPAC Name
4-Iodotoluene is an aromatic compound characterized by a benzene ring substituted with a

methyl group and an iodine atom at the para position (positions 1 and 4, respectively).

IUPAC Name: 1-iodo-4-methylbenzene[1][2][3][4]

Common Synonyms: p-Iodotoluene, 4-methyl-1-iodobenzene, p-Tolyl iodide[1][3][5][6]

Chemical Formula: C₇H₇I[1][2][3][6]

SMILES: CC1=CC=C(I)C=C1[1][6]

InChI Key: UDHAWRUAECEBHC-UHFFFAOYSA-N[1][2][4]

The chemical structure is as follows:
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Physicochemical and Safety Data
The key properties of 4-Iodotoluene are summarized in the table below. This compound is a

colorless to pale yellow solid or liquid with a characteristic aromatic odor.[5][6][7][8] It is

insoluble in water but shows good solubility in various organic solvents such as ethanol, ether,

and benzene.[5][6][8]

Property Value

Molecular Weight 218.03 g/mol

Appearance White to light yellow crystalline solid/mass

Melting Point 33-36 °C

Boiling Point 211-212 °C

Solubility Insoluble in water; Soluble in alcohols, ethers

CAS Number 624-31-7

Flash Point 90 °C (closed cup)

Data sourced from[1][3][5][7][8]

Safety Information: 4-Iodotoluene is considered a skin and eye irritant.[1][5] It may be harmful

if swallowed or in contact with skin.[1] Appropriate personal protective equipment, such as

gloves, safety glasses, and a lab coat, should be worn when handling this chemical.

Applications in Research and Development
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4-Iodotoluene is a versatile intermediate in organic synthesis. Its primary applications include:

Pharmaceutical Intermediates: It serves as a building block in the synthesis of various

pharmaceutical compounds.[5][6][7][9][10]

Cross-Coupling Reactions: It is frequently used in palladium-catalyzed cross-coupling

reactions like the Suzuki-Miyaura and Sonogashira reactions.[7][10]

Agrochemical Synthesis: The compound is a precursor in the development of pesticides and

herbicides.[6][10]

Materials Science: It finds use in the production of polarizing films for Liquid Crystal Displays

(LCDs).[7]

Precursor for other Chemicals: It can be oxidized to form 4-iodobenzoic acid, another

important chemical intermediate.[11]

Experimental Protocols for Synthesis
The synthesis of 4-Iodotoluene can be achieved through several routes. Below are detailed

protocols for two common laboratory methods.

Synthesis from Toluene via Nitration, Reduction, and
Diazotization
This multi-step synthesis pathway starts from toluene and is a common method for preparing 4-
Iodotoluene.
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Caption: Synthesis workflow of 4-Iodotoluene starting from Toluene.

Step 1: Reduction of p-Nitrotoluene to p-Toluidine[5]

To a 250 mL four-neck flask, add water (60 mL), iron powder (16.8 g, 0.3 mol), acetic acid

(2.3 mL, 0.04 mol), and ammonium chloride (1.7 g).
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Heat the mixture to reflux while stirring. After 1.5 hours, add p-nitrotoluene (17.2 g, 0.1 mol).

Continue the reflux for 2 hours, monitoring the reaction progress with Thin Layer

Chromatography (TLC).

After the reaction is complete, adjust the pH to 9 using a 20% sodium hydroxide solution.

Add toluene (30 mL), and continue to reflux and stir for 10 minutes.

Filter the hot mixture. Wash the filter cake with toluene (2 x 10 mL).

Combine the filtrate and washings. Remove toluene and water under reduced pressure to

yield p-toluidine as a yellow liquid.

Step 2: Diazotization of p-Toluidine and Iodination[5]

In a 250 mL four-neck flask, add water (40 mL) and slowly add 98% sulfuric acid (20.6 mL,

0.4 mol) while stirring.

Slowly add p-toluidine (14.2 g, 0.1 mol) followed by an additional 80 mL of water.

Cool the mixture to 0-5 °C in an ice bath.

Dropwise, add a solution of sodium nitrite (NaNO₂) (7.1 g, 0.1 mol) in water (15 mL).

After the addition is complete, maintain the temperature for 30 minutes to complete the

diazotization.

Transfer the resulting diazonium salt solution to another 250 mL four-neck flask containing

potassium iodide (19.9 g, 0.12 mol), copper powder (0.1 g), and water (30 mL).

After the addition, keep the mixture warm for 30 minutes, then heat to 70-80 °C for another

30 minutes, monitoring with TLC.

Cool the mixture to room temperature and allow the layers to separate.

Wash the organic phase sequentially with a hot saturated sodium bisulfite solution (3 x 20

mL) and water (3 x 10 mL).
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Remove the solvent under reduced pressure to yield 4-Iodotoluene as a yellow-brown

liquid.

Synthesis from p-Toluidine
This method is a more direct route if p-toluidine is used as the starting material.

Experimental Procedure:[12]

Dissolve p-toluidine (20 g) by boiling with concentrated hydrochloric acid (70 mL) and a

sufficient amount of water to form the hydrochloride salt.

Cool the solution and perform diazotization under standard conditions (e.g., with sodium

nitrite in an ice bath).

Prepare a solution of potassium iodide (31 g) in water.

Slowly add the potassium iodide solution to the diazonium salt solution from a dropping

funnel with continuous stirring.

Allow the mixture to stand. A dark brown mass will form.

Filter off the solid product.

Recrystallize the crude product from alcohol to yield pure 4-Iodotoluene as yellow plates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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